Cas no 2245711-25-3 (Lauroyl-L-carnitine-d)

• Product Name: Lauroyl-L-carnitine-d
• CAS No: 2245711-25-3
• MF: C₁₉H₃₈ClNO₄
• MW: 379.96
• CID: 5145792
• PubChem ID: 163408768
• Update Time: 2026-03-03

Lauroyl-L-carnitine-d Chemical and Physical Properties

Names and Identifiers

• 1-Propanaminium, 3-carboxy-N,N,N-tri(methyl-d3)-2-[(1-oxododecyl)oxy]-, chloride (1:1), (2R)-
• Lauroyl-L-carnitine-d
• HY-130321S1
• Lauroyl-L-carnitine-d9 (chloride)
• CS-0375782
• Lauroyl L-carnitine-d9 (HCl salt)
• MS-26460
• 2245711-25-3
• [(2R)-3-carboxy-2-dodecanoyloxypropyl]-tris(trideuteriomethyl)azanium;chloride

• Inchi： 1S/C19H37NO4.ClH/c1-5-6-7-8-9-10-11-12-13-14-19(23)24-17(15-18(21)22)16-20(2,3)4;/h17H,5-16H2,1-4H3;1H/t17-;/m1./s1
• InChI Key： PDBBUDRTWRVCFN-UNTBIKODSA-N
• SMILES： [C@@H](CC(=O)O)(C[N+](C([H])([H])[H])(C([H])([H])[H])C([H])([H])[H])OC(=O)CCCCCCCCCCC.[Cl-]

Computed Properties

• Exact Mass: 388.3054271g/mol
• Monoisotopic Mass: 388.3054271g/mol
• Isotope Atom Count: 9
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 25
• Rotatable Bond Count: 16
• Complexity: 350
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 63.6Ų

Additional information on Lauroyl-L-carnitine-d

Lauroyl-L-carnitine-d: A Comprehensive Overview of its Applications and Recent Research Findings

Lauroyl-L-carnitine-d, a derivative of L-carnitine with a lauroyl group and deuterium labeling, is a compound of significant interest in the field of chemical and biomedical research. The compound's unique structure, characterized by the presence of a long-chain fatty acid moiety and deuterium atoms, imparts distinct properties that make it valuable in various applications. This introduction delves into the compound's chemical properties, its role in biochemical processes, and the latest research findings that highlight its potential in pharmaceuticals and biotechnology.

The molecular structure of Lauroyl-L-carnitine-d consists of a lauroyl group (C12H25O2) attached to L-carnitine, which is a naturally occurring quaternary ammonium compound. The addition of deuterium atoms (denoted as 'd') to the molecule enhances its stability and provides a means for tracing metabolic pathways through deuterium labeling techniques. This modification is particularly useful in studying metabolic flux and enzyme kinetics in cellular systems.

In recent years, Lauroyl-L-carnitine-d has garnered attention for its potential applications in drug delivery systems. The lauroyl group, being a long-chain fatty acid, facilitates the compound's ability to interact with lipid bilayers, making it an excellent candidate for formulating liposomes and other nanostructured drug delivery vehicles. These formulations can enhance the bioavailability of therapeutic agents and improve targeted drug delivery, which is crucial for treating diseases such as cancer and neurological disorders.

Moreover, the deuterium-labeled version of L-carnitine offers a powerful tool for metabolic studies. Deuterium labeling allows researchers to track the metabolism of compounds non-invasively using mass spectrometry techniques. This has been particularly useful in understanding how drugs are processed within the body. For instance, studies have shown that deuterium-labeled carnitines can provide insights into the pharmacokinetics of drugs that are metabolized via mitochondrial pathways.

The compound's role in energy metabolism is another area where it has shown promise. L-carnitine plays a critical role in transporting fatty acids into mitochondria for beta-oxidation, which is essential for energy production. By incorporating a lauroyl group and deuterium atoms, Lauroyl-L-carnitine-d not only enhances this transport function but also allows for detailed study of the metabolic pathways involved. This has implications for developing treatments for metabolic disorders such as obesity and diabetes.

Recent research has also explored the potential of Lauroyl-L-carnitine-d in neuroprotection. Studies suggest that L-carnitine derivatives can help protect neurons from oxidative stress and mitochondrial dysfunction, which are key factors in neurodegenerative diseases like Alzheimer's and Parkinson's. The lauroyl group may enhance the compound's ability to cross the blood-brain barrier, making it more effective in delivering neuroprotective agents to affected areas.

In addition to its therapeutic applications, Lauroyl-L-carnitine-d has found use in cosmetic formulations. The compound's ability to interact with lipid membranes makes it an excellent emulsifier and stabilizer in skincare products. It can help improve the texture and stability of creams and lotions while also providing antioxidant benefits that protect skin from environmental damage.

The synthesis of Lauroyl-L-carnitine-d involves several steps that require precise control over reaction conditions to ensure high yield and purity. Typically, L-carnitine is first acylated with lauric acid under controlled conditions to form lauroyl-L-carnitine. Subsequent deuteration using deuterium gas or deuterated reagents yields the final product. Advances in synthetic methodologies have made it possible to produce this compound on an industrial scale, facilitating its use in various research and commercial applications.

The safety profile of Lauroyl-L-carnitine-d has been thoroughly evaluated through preclinical studies. The compound has shown low toxicity at tested doses, making it suitable for both research and potential therapeutic use. However, further clinical trials are needed to fully understand its long-term effects and optimal dosing regimens.

In conclusion, Lauroyl-L-carnitine-d is a versatile compound with significant potential in pharmaceuticals, biotechnology, and cosmetics. Its unique structure allows for diverse applications ranging from drug delivery systems to metabolic studies and neuroprotection. As research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing medical treatments and biotechnological innovations.